6-(3-Chlorophenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
6-(3-Chlorophenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Brand Name:
Vulcanchem
CAS No.:
577770-28-6
VCID:
VC0487786
InChI:
InChI=1S/C16H11ClN4S/c1-10-4-2-5-11(8-10)14-18-19-16-21(14)20-15(22-16)12-6-3-7-13(17)9-12/h2-9H,1H3
SMILES:
CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Cl
Molecular Formula:
C16H11ClN4S
Molecular Weight:
326.8g/mol
6-(3-Chlorophenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
CAS No.: 577770-28-6
Main Products
VCID: VC0487786
Molecular Formula: C16H11ClN4S
Molecular Weight: 326.8g/mol
CAS No. | 577770-28-6 |
---|---|
Product Name | 6-(3-Chlorophenyl)-3-(3-methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Molecular Formula | C16H11ClN4S |
Molecular Weight | 326.8g/mol |
IUPAC Name | 6-(3-chlorophenyl)-3-(3-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
Standard InChI | InChI=1S/C16H11ClN4S/c1-10-4-2-5-11(8-10)14-18-19-16-21(14)20-15(22-16)12-6-3-7-13(17)9-12/h2-9H,1H3 |
Standard InChIKey | JBAARRBGMOEUAB-UHFFFAOYSA-N |
SMILES | CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Cl |
Canonical SMILES | CC1=CC(=CC=C1)C2=NN=C3N2N=C(S3)C4=CC(=CC=C4)Cl |
PubChem Compound | 936012 |
Last Modified | Nov 11 2021 |
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